Cas no 67469-03-8 (1-(2-amino-1H-benzimidazol-5-yl)-Ethanone)

1-(2-amino-1H-benzimidazol-5-yl)-Ethanone structure
67469-03-8 structure
Product Name:1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
CAS No:67469-03-8
MF:C9H9N3O
MW:175.187261343002
CID:1057553
PubChem ID:20393001
Update Time:2025-04-20

1-(2-amino-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
    • Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)- (9CI)
    • 5-Acetyl-2-aminobenzimidazol
    • 5-Acetyl-2-aminobenzimidazole
    • AKOS006310212
    • 1-(2-amino-1H-1,3-benzodiazol-5-yl)ethan-1-one
    • EN300-8086908
    • SCHEMBL725577
    • 67469-03-8
    • G50591
    • 1-(2-amino-1H-benzo[d]imidazol-5-yl)ethanone
    • DB-275945
    • Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)-
    • Inchi: 1S/C9H9N3O/c1-5(13)6-2-3-7-8(4-6)12-9(10)11-7/h2-4H,1H3,(H3,10,11,12)
    • InChI Key: ASVPUUDJBLBNEH-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC2=C(C=1)NC(N)=N2

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • PSA: 71.77000
  • LogP: 1.92890
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